Cas no 2229665-13-6 (4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229665-13-6
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• CID: 5996338
• PubChem ID: 165663169
• Update Time: 2025-11-07

4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine
• 2229665-13-6
• EN300-1924780

• Inchi： 1S/C11H13BrFNO/c1-7(14)3-4-9-10(13)5-8(12)6-11(9)15-2/h3-7H,14H2,1-2H3/b4-3+
• InChI Key： HHCCZYLGWFFLBS-ONEGZZNKSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)/C=C/C(C)N)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine

4-(4-Bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine (CAS No. 2229665-13-6): A Versatile Building Block in Organic Synthesis

4-(4-Bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine (CAS No. 2229665-13-6) is an important intermediate compound in pharmaceutical and agrochemical research. This organobromine compound features a unique combination of functional groups, including a bromo substituent, fluoro group, and methoxy group on its aromatic ring, along with an amine-functionalized butenyl side chain. The presence of these reactive moieties makes it a valuable building block for the synthesis of more complex molecules.

The compound's structural features have attracted significant attention in medicinal chemistry research, particularly in the development of small molecule therapeutics. Researchers are exploring its potential as a precursor for kinase inhibitors and GPCR modulators, which are currently hot topics in drug discovery. The 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine scaffold offers multiple sites for further functionalization, making it particularly useful in combinatorial chemistry approaches.

From a synthetic chemistry perspective, the bromo-fluoro-methoxy substitution pattern on the aromatic ring provides excellent opportunities for selective cross-coupling reactions. The vinyl amine moiety can participate in various transformations, including Michael additions, reductive aminations, and cyclization reactions. These properties make CAS 2229665-13-6 particularly valuable in fragment-based drug design strategies.

The growing interest in fluorinated pharmaceuticals has increased demand for compounds like 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine. Fluorine incorporation is known to improve metabolic stability and membrane permeability, key considerations in modern drug development. Recent studies suggest this compound may serve as a precursor for CNS-active compounds, addressing current research priorities in neurological disorders.

In material science applications, the 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine structure shows promise for developing organic electronic materials. The conjugated system and electron-withdrawing groups make it potentially useful in designing organic semiconductors and photovoltaic materials, areas experiencing rapid growth due to renewable energy initiatives.

Quality control of CAS 2229665-13-6 typically involves advanced analytical techniques. HPLC purity analysis, mass spectrometry, and NMR spectroscopy are commonly employed to verify the identity and purity of this compound. The standard purity grade available for research purposes typically exceeds 95%, with some suppliers offering >98% purity for specialized applications.

Storage and handling recommendations for 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine include protection from moisture and light, typically at temperatures between 2-8°C. The compound's stability under various conditions makes it suitable for long-term storage when proper precautions are observed, an important consideration for research laboratories.

The global market for fine chemical intermediates like 2229665-13-6 has seen steady growth, driven by increasing R&D investment in pharmaceutical and specialty chemical sectors. Current pricing trends reflect the compound's specialized nature and the complexity of its synthesis, with costs varying based on purity and quantity requirements.

Recent patent literature reveals growing interest in derivatives of 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine, particularly in applications related to cancer therapeutics and anti-inflammatory agents. The compound's versatility allows for diverse structural modifications, enabling medicinal chemists to explore various structure-activity relationships.

Environmental and safety considerations for CAS 2229665-13-6 follow standard laboratory protocols for handling organobromine compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during manipulation, in line with current laboratory safety standards.

The synthesis of 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine typically involves multi-step procedures starting from commercially available precursors. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact, addressing sustainability concerns in chemical manufacturing.

Analytical reference standards of 2229665-13-6 are increasingly available from specialty chemical suppliers, supporting quality control in pharmaceutical development. The availability of these standards facilitates method validation and ensures reproducibility in research applications, crucial for regulatory submissions.

Future research directions for 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine derivatives may explore their potential in targeted drug delivery systems and theranostic applications, combining therapeutic and diagnostic functions. These emerging fields represent cutting-edge developments in precision medicine.

In conclusion, 4-(4-bromo-2-fluoro-6-methoxyphenyl)but-3-en-2-amine (CAS No. 2229665-13-6) represents a valuable synthetic intermediate with broad potential in pharmaceutical research and specialty chemical applications. Its unique structural features and multiple reactive sites make it particularly useful for developing novel compounds addressing current medical and technological challenges.